![molecular formula C20H21NO2 B1612143 9-Hexyl-9H-carbazole-3,6-dicarbaldehyde CAS No. 262291-69-0](/img/structure/B1612143.png)
9-Hexyl-9H-carbazole-3,6-dicarbaldehyde
Overview
Description
9-Hexyl-9H-carbazole-3,6-dicarbaldehyde is a chemical compound with the molecular formula C20H21NO2 . It is also known as 9-benzyl-9H-carbazole-3,6-dicarbaldehyde .
Molecular Structure Analysis
The molecular structure of this compound consists of a carbazole ring fused with a pyrrole ring . The molecular weight is 313.35 .Chemical Reactions Analysis
This compound can undergo organic reactions when heated . It is almost insoluble in water but can dissolve in organic solvents .Physical And Chemical Properties Analysis
This compound has a density of 1.19g/cm³, a boiling point of 499.7°C at 760 mmHg, a flash point of 256°C, and a refractive index of 1.643 .Scientific Research Applications
Synthesis and Properties
- Glass-Forming Hydrazones : Synthesis of glass-forming hydrazones containing bicarbazolyl units, including derivatives of 9-Hexyl-9H-carbazole, and their thermal properties and photoelectric properties in amorphous films (Ostrauskaite, Voska, & Gražulevičius, 2002).
- Carbazole-Coumarin Hybrids : The combination with coumarin cores to achieve red emission and the study of their photophysical properties (Tathe & Sekar, 2016).
Photophysical and Optical Properties
- Electron-Withdrawing Groups : Examining 3,6-diphenyl derivatives with electron-withdrawing groups, such as formyl or nitro-group, and their impact on absorption and emission properties (Kremser et al., 2008).
- Carbazole-Oxadiazoles Derivatives : Investigating the optical properties of carbazole-oxadiazole derivatives synthesized from 9-hexyl-9H-carbazole-3-carbaldehyde (Gündoğdu, Şen, Hızlıateş, & Ergün, 2017).
Applications in Material Science
- Electrophosphorescent Diodes : Synthesizing small molecular glasses based on phenyl benzimidazole iridium(III) complexes for potential use in electrophosphorescent diodes (Xu et al., 2010).
- Chalcones Containing Carbazole : The study on electrochemical and chemical polymerization of chalcones containing carbazole and 3,4-ethylenedioxythiophene fragments (Ignashevich et al., 2017).
Advanced Applications
- Optical Data Storage : Exploring the potential of thiophene as a π electron bridge in dyes for optical data storage applications (Zhou et al., 2012).
- Colorimetric/Fluorometric Probes : Development of a simple fluorene oligomer as a colorimetric/fluorometric probe for iodide detection, utilizing carbazole side chains (Zhao, Yao, Zhang, & Ma, 2012).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
9-hexylcarbazole-3,6-dicarbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H21NO2/c1-2-3-4-5-10-21-19-8-6-15(13-22)11-17(19)18-12-16(14-23)7-9-20(18)21/h6-9,11-14H,2-5,10H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NCBOYZMHOSWKBG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1C2=C(C=C(C=C2)C=O)C3=C1C=CC(=C3)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70595554 | |
Record name | 9-Hexyl-9H-carbazole-3,6-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
307.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
262291-69-0 | |
Record name | 9-Hexyl-9H-carbazole-3,6-dicarbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70595554 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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